Cas no 1346549-19-6 (3-fluoro-6-nitro-1H-indazole)

• Product Name: 3-fluoro-6-nitro-1H-indazole
• CAS No: 1346549-19-6
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• MDL: MFCD28664363
• CID: 4586149
• Update Time: 2025-08-05

3-fluoro-6-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-nitro-1H-indazole
• 1H-Indazole, 3-fluoro-6-nitro-
• 3-fluoro-6-nitro-2H-indazole
• 1H-Indazole,3-fluoro-6-nitro-
• WDC54919
• N10012

• MDL： MFCD28664363
• Inchi： 1S/C7H4FN3O2/c8-7-5-2-1-4(11(12)13)3-6(5)9-10-7/h1-3H,(H,9,10)
• InChI Key： SLHOJJOAGOHGNL-UHFFFAOYSA-N
• SMILES： FC1=C2C=CC(=CC2=NN1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5

Additional information on 3-fluoro-6-nitro-1H-indazole

3-Fluoro-6-Nitro-1H-Indazole: A Comprehensive Overview

3-Fluoro-6-nitro-1H-indazole (CAS No. 1346549-19-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The presence of a fluorine atom at the 3-position and a nitro group at the 6-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-fluoro-6-nitro-1H-indazole involves multi-step reactions, often starting from indole precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nitration followed by fluorination, or vice versa, to achieve the desired substitution pattern. The regioselectivity of these reactions is critical, as the positions of the substituents significantly influence the compound's reactivity and biological activity.

One of the most promising applications of 3-fluoro-6-nitro-1H-indazole lies in its potential as a building block for drug discovery. The indazole core is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The fluorine atom at the 3-position enhances lipophilicity, while the nitro group at the 6-position introduces electron-withdrawing effects, which can modulate the compound's bioavailability and pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, 3-fluoro-6-nitro-1H-indazole has shown potential in materials science. Its rigid bicyclic structure and electron-deficient nature make it suitable for use in organic electronics. Researchers have investigated its role as a component in light-emitting diodes (LEDs) and solar cells. The compound's ability to act as an electron acceptor has been leveraged to improve device performance, particularly in terms of charge transport and stability.

The study of 3-fluoro-6-nitro-1H-indazole has also contributed to our understanding of heterocyclic chemistry. Its reactivity under different conditions has been extensively explored, revealing insights into nucleophilic aromatic substitution and radical-mediated reactions. These findings have implications for the design of novel synthetic pathways and the development of advanced materials.

From a computational perspective, density functional theory (DFT) studies have been conducted to analyze the electronic structure and reactivity of 3-fluoro-6-nitro-1H-indazole. These studies have provided valuable information about the molecule's frontier molecular orbitals and its propensity to undergo various chemical transformations. Such computational insights are crucial for guiding experimental efforts and optimizing synthetic strategies.

In conclusion, 3-fluoro-6-nitro-1H-indazole is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic methods and computational tools, position it as a key molecule for future research and development. As ongoing studies continue to uncover new aspects of its behavior, this compound is likely to play an increasingly important role in both academic and industrial settings.